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These application notes provide detailed methodologies for the extraction and quantification of
the fungicide picoxystrobin from various plant matrices. The protocols are intended for
researchers, scientists, and professionals in drug development and food safety analysis.

Introduction

Picoxystrobin is a broad-spectrum fungicide belonging to the strobilurin class, widely used to
control fungal diseases in various crops.[1] Monitoring its residue levels in agricultural products
is crucial for ensuring food safety and regulatory compliance. This document outlines two
primary sample preparation techniques for the analysis of picoxystrobin in plant matrices:
QUECHhERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) and Solid-Phase Extraction
(SPE).

Comparative Data of Sample Preparation
Techniques

The selection of a sample preparation method depends on the matrix, desired sensitivity, and
available instrumentation. The following tables summarize the performance of different
techniques for picoxystrobin analysis in various plant matrices.
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Table 1: QUEChERS-based Methods for Picoxystrobin Analysis

Analytic Spiking  Average
Plant LOD LOQ Referen
. al Levels Recover RSD (%)
Matrix (mglkg) (mglkg) ce
Method (mg/kg) vy (%)
0.000036
UPLC- 0.00012 -
Pepper 91 -107 3.7-9.6 - [2][3]
MS/MS 0.00091
0.000272
Peanut
(seedling
, shell, HPLC- 0.01,
79-114  3-12 - [4]
stalk, MS/MS 0.05, 0.5
kernels)
& Soil
Table 2: Solid-Phase Extraction (SPE) based Methods for Picoxystrobin Analysis
Analytic Spiking  Average
Plant LOD LOQ Referen
. al Levels Recover RSD (%)
Matrix (mglkg) (mglkg) ce
Method (mglkg) vy (%)
Apple,
Hulled
Rice,
Mushroo  GC-ECD  0.02, 64.0 -
<10 0.005 0.02 [51[6][7]
m, & GC-MS 0.05,0.5 98.3
Pepper,
Soybean,
Mandarin
GC-
Oriental 87.7 -
HECD & <9.6 0.003 0.01 [8]
Melon 101.5
GC-MS
HPLC- 0.01
Tomato 0.05, 0.5 - <3 [9]
uv (ng/mL)
© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.researchgate.net/publication/336184310_Residue_determination_of_pyraclostrobin_picoxystrobin_and_its_metabolite_in_pepper_fruit_via_UPLC-MSMS_under_open_field_conditions
https://pubmed.ncbi.nlm.nih.gov/31330408/
https://www.researchgate.net/publication/280586217_Dissipation_and_residues_of_picoxystrobin_in_peanut_and_field_soil_by_QuEChERS_and_HPLC-MSMS
https://www.semanticscholar.org/paper/Development-and-Validation-of-Analytical-Methods-in-Do-Lee/72497fd05d1af7b3cfcc27b0043d471ce69d2478
https://www.researchgate.net/publication/264058891_Development_and_Validation_of_Analytical_Methods_for_Picoxystrobin_Determination_in_Agricultural_Products_by_GC-ECD_and_GC-MS
https://koreascience.kr/article/JAKO201208456386833.page
https://pmc.ncbi.nlm.nih.gov/articles/PMC6049560/
https://www.ijsr.in/upload/1789978695RAO.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12398175?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Experimental Protocols

QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and
Safe) Protocol for Pepper

This protocol is based on a modified QUEChERS method coupled with UPLC-MS/MS for the
analysis of picoxystrobin in pepper.[2][3]

3.1.1. Materials and Reagents

o Acetonitrile (ACN), HPLC grade

e Anhydrous Magnesium Sulfate (MgSQOa)

e Sodium Chloride (NaCl)

e Primary Secondary Amine (PSA) sorbent

» C18 sorbent

» Nano-zirconia

e Picoxystrobin analytical standard

e Deionized water

3.1.2. Sample Extraction

 Homogenize a representative sample of pepper (e.g., 10 g) in a blender.
e Weigh 5 g of the homogenized sample into a 50 mL centrifuge tube.
e Add 10 mL of acetonitrile.

e Add 4 g of anhydrous MgSOa4 and 1 g of NaCl.

e Cap the tube and vortex vigorously for 1 minute.

o Centrifuge at 4000 rpm for 5 minutes.
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3.1.3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup

o Take a 1 mL aliquot of the supernatant (acetonitrile extract) and transfer it to a 2 mL
microcentrifuge tube.

e Add 40 mg of nano-zirconia and 10 mg of C18 sorbent.[2][3]
» Vortex for 30 seconds.
o Centrifuge at 10000 rpm for 2 minutes.

« Filter the supernatant through a 0.22 um syringe filter into an autosampler vial for UPLC-
MS/MS analysis.

Solid-Phase Extraction (SPE) Protocol for Fruits and
Vegetables

This protocol is a general method based on studies using SPE for the cleanup of picoxystrobin
residues in various agricultural products like apples, oriental melon, and peppers.[5][6][7][8]

3.2.1. Materials and Reagents

o Acetonitrile (ACN) or Acetone, HPLC grade
e Sodium Chloride (NaCl)

e Anhydrous Sodium Sulfate (Na2SOa)

¢ Florisil SPE cartridges (e.g., 1 g, 6 mL)

o Picoxystrobin analytical standard

o Deionized water

3.2.2. Sample Extraction

e Homogenize a representative sample (e.g., 20 g) in a blender.
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Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

Add 20 mL of acetonitrile.

Add 5 g of NaCl.

Cap the tube and shake vigorously for 5 minutes.

Centrifuge at 3500 rpm for 10 minutes.

3.2.3. Solid-Phase Extraction (SPE) Cleanup

Condition a Florisil SPE cartridge by passing 5 mL of acetonitrile through it.
o Load 5 mL of the supernatant from the extraction step onto the conditioned SPE cartridge.
o Allow the sample to pass through the cartridge by gravity.

» Elute the analyte with an appropriate solvent (e.g., 10 mL of a mixture of acetone and n-
hexane). The exact elution solvent may need optimization depending on the matrix.

o Collect the eluate and evaporate it to dryness under a gentle stream of nitrogen at 40°C.

o Reconstitute the residue in a suitable solvent (e.g., 1 mL of acetonitrile or mobile phase) for
chromatographic analysis (GC or HPLC).

Visualization of Experimental Workflows
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Solid-Phase Extraction (SPE) Workflow

. Extraction with | Liduic-Liquia Partiion SPE Cleanup ) Analysis by
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Caption: Comparative workflow for picoxystrobin analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fao.org [fao.org]

2. researchgate.net [researchgate.net]

3. Residue determination of pyraclostrobin, picoxystrobin and its metabolite in pepper fruit
via UPLC-MS/MS under open field conditions - PubMed [pubmed.ncbi.nim.nih.gov]

4. researchgate.net [researchgate.net]

5. Development and Validation of Analytical Methods for Picoxystrobin Determination in
Agricultural Products by GC-ECD and GC-MS | Semantic Scholar [semanticscholar.org]

6. researchgate.net [researchgate.net]

7. Development and Validation of Analytical Methods for Picoxystrobin Determination in
Agricultural Products by GC-ECD and GC-MS -Journal of Food Hygiene and Safety | Korea
Science [koreascience.kr]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b12398175/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-picoxystrobin-analysis-in-plant-matrices
https://www.benchchem.com/product/b12398175?utm_src=pdf-custom-synthesis#bc-rfq
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Evaluation12/Picoxystrobin.pdf
https://www.researchgate.net/publication/336184310_Residue_determination_of_pyraclostrobin_picoxystrobin_and_its_metabolite_in_pepper_fruit_via_UPLC-MSMS_under_open_field_conditions
https://pubmed.ncbi.nlm.nih.gov/31330408/
https://pubmed.ncbi.nlm.nih.gov/31330408/
https://www.researchgate.net/publication/280586217_Dissipation_and_residues_of_picoxystrobin_in_peanut_and_field_soil_by_QuEChERS_and_HPLC-MSMS
https://www.semanticscholar.org/paper/Development-and-Validation-of-Analytical-Methods-in-Do-Lee/72497fd05d1af7b3cfcc27b0043d471ce69d2478
https://www.semanticscholar.org/paper/Development-and-Validation-of-Analytical-Methods-in-Do-Lee/72497fd05d1af7b3cfcc27b0043d471ce69d2478
https://www.researchgate.net/publication/264058891_Development_and_Validation_of_Analytical_Methods_for_Picoxystrobin_Determination_in_Agricultural_Products_by_GC-ECD_and_GC-MS
https://koreascience.kr/article/JAKO201208456386833.page
https://koreascience.kr/article/JAKO201208456386833.page
https://koreascience.kr/article/JAKO201208456386833.page
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12398175?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o 8. Residue analysis of picoxystrobin in oriental melon using gas chromatography coupled
with electron capture detection and mass spectrometric confirmation: application to
dissipation kinetics and risk assessment - PMC [pmc.ncbi.nim.nih.gov]

e 9.ijsr.in [ijsr.in]

 To cite this document: BenchChem. [Application Notes and Protocols for Picoxystrobin
Analysis in Plant Matrices]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12398175/docs#application-notes-and-protocols-for-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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